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Compound of Interest

Compound Name:
3-Chloro-2-hydroxy-6-

methylbenzoic acid

CAS No.: 89938-57-8

Cat. No.: B2775175

Get Quote

Target Audience: Researchers, Scientists, and Drug Development Professionals Document

Type: Standard Operating Procedure (SOP) & Safety Logistics Plan

Chemical Profile & Hazard Causality
3-Chloro-2-hydroxy-6-methylbenzoic acid (CAS: 89938-57-8) is a halogenated phenolic acid

widely utilized as an organic building block in pharmaceutical synthesis and drug development.

Supplied primarily as a dry powder, this compound presents specific handling challenges due

to its physical state and chemical structure.

To handle this chemical safely, one must understand the causality behind its hazards. The

presence of the chloro-substituent increases the molecule's lipophilicity compared to standard

benzoic acid, enhancing its ability to penetrate compromised dermal barriers[1].

Simultaneously, the phenolic hydroxyl group contributes to its acidic nature, directly causing

severe irritation upon contact with the moisture present on biological tissues.
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Table 1: Quantitative Data & Hazard Causality Summary
Property Value

Causality & Safety
Implication

CAS Number 89938-57-8
Unique identifier for tracking

Safety Data Sheets (SDS).

Physical Form Powder

High risk of aerosolization;

necessitates respiratory

protection and draft-free

weighing.

Melting Point 174–176 °C

Thermally stable under

standard laboratory conditions;

no risk of spontaneous

sublimation at room

temperature.

LogP (Octanol/Water) ~2.6

Highly lipophilic; readily

penetrates compromised

dermal barriers, mandating

strict skin protection[1].

Hazard Codes H302, H315, H319, H335

Irritant to skin/eyes/respiratory

tract; harmful if swallowed. The

acidic proton reacts with

mucous membrane moisture.

Mandatory Personal Protective Equipment (PPE)
Because 3-Chloro-2-hydroxy-6-methylbenzoic acid is a fine powder with lipophilic and acidic

properties, standard PPE must be upgraded to prevent micro-particulate inhalation and dermal

absorption. Each PPE component below functions as a self-validating barrier system.

Table 2: PPE Specifications & Self-Validation Protocols
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PPE Category Specification
Causality & Self-Validation
Protocol

Eye Protection
ANSI Z87.1 tight-fitting

chemical splash goggles.

Causality: Standard safety

glasses have gaps that allow

airborne powder to contact the

eyes, triggering H319 (severe

irritation).Validation: Perform a

tactile seal check around the

orbital bone; no air should

pass through the edges when

exhaling heavily.

Hand Protection
Nitrile gloves (≥ 0.11 mm

thickness).

Causality: Chlorinated

aromatics can permeate thin

latex. Nitrile provides superior

chemical resistance.Validation:

Perform a pneumatic inflation

test (trap air and squeeze the

glove) prior to donning to verify

the absence of micro-tears.

Body Protection

Flame-resistant (FR) or

standard heavy cotton lab

coat.

Causality: Prevents powder

from settling on street

clothes.Validation: Ensure the

coat is fully buttoned and cuffs

are securely tucked under the

glove wrists to eliminate

exposed skin.

Respiratory
N95/P100 particulate

respirator.

Causality: Mitigates H335

(respiratory irritation) from

aerosolized dust.Validation:

Conduct a positive/negative

pressure seal check. The mask

should slightly collapse upon

sharp inhalation.
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Operational Workflow: Step-by-Step Methodology
To maintain scientific integrity and safety, the handling of 3-Chloro-2-hydroxy-6-
methylbenzoic acid must follow a strict, step-by-step methodology.

Step 1: Workspace Preparation & Environmental Control

Action: Conduct all handling inside a certified Class II biological safety cabinet or a chemical

fume hood.

Causality: The powder form is highly susceptible to static dispersal and ambient air currents.

Validation: Verify the fume hood monitor displays a face velocity between 80–120 feet per

minute (fpm). Tape a small piece of tissue to the sash; it should pull gently inward, confirming

negative pressure.

Step 2: Dispensing and Weighing

Action: Use an anti-static micro-spatula and a closed-system analytical balance.

Causality: Static electricity can cause the lipophilic powder to repel and aerosolize,

increasing the inhalation risk.

Validation: Tare the weigh boat, close the balance doors, and observe the readout. A

fluctuating weight indicates drafts or static interference, which must be resolved (e.g., using

an anti-static gun) before proceeding.

Step 3: Solution Preparation

Action: Dissolve the powder in the target solvent (e.g., DMSO or Methanol) inside the fume

hood before transferring to the open bench.

Causality: Once in solution, the inhalation risk of the powder is eliminated, but the dermal

absorption risk increases due to the solvent acting as a permeation enhancer.

Validation: Visually confirm complete dissolution (no floating particulates) before capping the

vial.
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Spill Response & Disposal Plan
Even with rigorous protocols, spills can occur. The following steps ensure immediate

containment without exacerbating the hazard.

Immediate Spill Response (Wet-Wipe Method)

Do not sweep: Sweeping dry powder generates a hazardous aerosol cloud.

Solvent Dampening: Dampen a disposable absorbent pad with a compatible solvent (e.g., a

water/ethanol mix).

Wipe Inward: Gently wipe the spill from the perimeter toward the center to prevent spreading

the chemical footprint.

Validation: Shine a high-intensity flashlight parallel to the surface to reveal any remaining

crystalline dust.

Disposal Plan

Action: Collect all contaminated wipes, weigh boats, and PPE into a clearly labeled, sealable

hazardous waste container.

Classification: Dispose of as "Halogenated Organic Solid Waste" in accordance with local

environmental regulations.

Visualizations
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Operational workflow and spill response pathway for 3-Chloro-2-hydroxy-6-methylbenzoic
acid handling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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Contact our Ph.D. Support Team for a compatibility check
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